Cas no 100477-79-0 (Phenol, 2,6-dibromo-3-methyl-)

Phenol, 2,6-dibromo-3-methyl- structure
Phenol, 2,6-dibromo-3-methyl- structure
Product Name:Phenol, 2,6-dibromo-3-methyl-
CAS No:100477-79-0
MF:C7H6Br2O
MW:265.929940700531
CID:1126870
PubChem ID:12336213
Update Time:2025-04-20

Phenol, 2,6-dibromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dibromo-3-methyl-
    • 2,6-Dibrom-3-methylphenol
    • DTXSID801311557
    • 100477-79-0
    • JGYFQPUFRRBIDT-UHFFFAOYSA-N
    • SCHEMBL11611309
    • 2,6-dibromo-3-methylphenol
    • Inchi: 1S/C7H6Br2O/c1-4-2-3-5(8)7(10)6(4)9/h2-3,10H,1H3
    • InChI Key: JGYFQPUFRRBIDT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CC=1C)Br)O

Computed Properties

  • Exact Mass: 263.87848
  • Monoisotopic Mass: 263.87854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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